Cas no 688037-87-8 (1-(2,5-Dimethylbenzyl)-1H-indole-2,3-dione)

• Product Name: 1-(2,5-Dimethylbenzyl)-1H-indole-2,3-dione
• CAS No: 688037-87-8
• MF: C₁₇H₁₅NO₂
• MW: 265.306504487991
• MDL: MFCD03835591
• CID: 5228829
• Update Time: 2025-06-13

1-(2,5-Dimethylbenzyl)-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-Dimethylbenzyl)-1H-indole-2,3-dione

• MDL： MFCD03835591
• Inchi： 1S/C17H15NO2/c1-11-7-8-12(2)13(9-11)10-18-15-6-4-3-5-14(15)16(19)17(18)20/h3-9H,10H2,1-2H3
• InChI Key： BYCOWZWAVCUMFR-UHFFFAOYSA-N
• SMILES： N1(CC2=CC(C)=CC=C2C)C2=C(C=CC=C2)C(=O)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 1-(2,5-Dimethylbenzyl)-1H-indole-2,3-dione

Chemical Profile of 1-(2,5-Dimethylbenzyl)-1H-indole-2,3-dione (CAS No. 688037-87-8)

1-(2,5-Dimethylbenzyl)-1H-indole-2,3-dione, identified by its Chemical Abstracts Service number CAS No. 688037-87-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a fused indole core with a 2,5-dimethylbenzyl substituent and a diketone functional group, exhibits intriguing structural and chemical properties that make it a promising candidate for further exploration in drug discovery and synthetic applications.

The structural framework of 1-(2,5-Dimethylbenzyl)-1H-indole-2,3-dione combines the aromatic stability of the indole ring system with the electrophilic reactivity of the diketone groups. The presence of the 2,5-dimethylbenzyl moiety not only enhances the lipophilicity of the molecule but also introduces potential sites for further functionalization. These structural features suggest that this compound may exhibit a range of biological activities, making it an attractive scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in indole derivatives due to their diverse biological functions. Indole compounds are well-known for their roles in various physiological processes, including neurotransmission, immune modulation, and antioxidant activity. The diketone group in 1-(2,5-Dimethylbenzyl)-1H-indole-2,3-dione further expands its potential biological spectrum by enabling interactions with nucleophiles and participating in Michael addition reactions. These reactivities have been exploited in several synthetic pathways to generate more complex molecules with tailored biological properties.

One of the most compelling aspects of 1-(2,5-Dimethylbenzyl)-1H-indole-2,3-dione is its potential as a precursor in the synthesis of more intricate pharmacophores. The indole core is a privileged scaffold in medicinal chemistry, frequently found in biologically active natural products and synthetic drugs. By incorporating functional groups such as the diketone and 2,5-dimethylbenzyl substituent, researchers can fine-tune the electronic and steric properties of the molecule to modulate its biological activity. This flexibility has led to several studies exploring its derivatives as candidates for treating various diseases.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 1-(2,5-Dimethylbenzyl)-1H-indole-2,3-dione for potential biological activity. Molecular docking simulations have been used to predict how this molecule might interact with target proteins involved in diseases such as cancer and inflammation. These studies have highlighted its potential as an inhibitor of enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which play crucial roles in inflammatory responses. Furthermore, its ability to cross the blood-brain barrier has been suggested by some preliminary studies, opening up possibilities for applications in central nervous system disorders.

The synthesis of 1-(2,5-Dimethylbenzyl)-1H-indole-2,3-dione involves multi-step organic transformations that showcase the versatility of modern synthetic methodologies. The construction of the indole ring can be achieved through various approaches, including the Bischler-Napieralski reaction or cyclization of appropriately substituted ketones. The introduction of the 2,5-dimethylbenzyl group typically requires Friedel-Crafts alkylation or similar electrophilic aromatic substitution reactions. These synthetic routes highlight the compound's accessibility while also demonstrating opportunities for methodological innovation.

In conclusion,1-(2,5-Dimethylbenzyl)-1H-indole-2,3-dione (CAS No. 688037-87-8) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of an indole core, 2 ,5 -Dimethylbenzyl substituent, and diketone functionality positions it as a valuable building block for drug discovery efforts aimed at addressing a wide range of therapeutic challenges. As research continues to uncover new biological functions and synthetic strategies for this class of molecules, 1 -( 2 , 5 -Dimethylbenzyl ) - 1 H -indole - 2 ,3 -dione is poised to play an increasingly important role in advancing chemical biology and medicinal chemistry.